Cas no 89027-56-5 (Phenol, 4-(4-propylbicyclo[2.2.2]oct-1-yl)-)

• Product Name: Phenol, 4-(4-propylbicyclo[2.2.2]oct-1-yl)-
• CAS No: 89027-56-5
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 615393
• PubChem ID: 71321565
• Update Time: 2025-04-19

Phenol, 4-(4-propylbicyclo[2.2.2]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(4-propylbicyclo[2.2.2]oct-1-yl)-
• 4-(1-propyl-4-bicyclo[2.2.2]octanyl)phenol
• 4-(4-Propylbicyclo[2.2.2]octan-1-yl)phenol
• 89027-56-5
• SCHEMBL18257856
• DTXSID60751369

• Inchi： 1S/C17H24O/c1-2-7-16-8-11-17(12-9-16,13-10-16)14-3-5-15(18)6-4-14/h3-6,18H,2,7-13H2,1H3
• InChI Key： MUCPZZXRRXIUAY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C12CCC(CCC)(CC1)CC2

Computed Properties

• Exact Mass: 244.182715385g/mol
• Monoisotopic Mass: 244.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 20.2Ų